Cas no 56270-12-3 ((2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one
• CAS No: 56270-12-3
• CID: 4655138
• Update Time: 2025-07-16

(2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one

Compound Introduction: CAS No 56270-12-3 and (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one

The compound with the CAS No 56270-12-3 is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, chemically known as (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one, belongs to a class of heterocyclic compounds that exhibit a wide range of biological activities. The structural features of this molecule, particularly its dual furan moiety and conjugated enone system, make it a promising candidate for further investigation in drug discovery and therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of furan rings in (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-yl)prop-2-enoyl]phenyl}prop-2-en-1-one suggests potential interactions with biological targets such as enzymes and receptors. Furan derivatives have been extensively studied for their role in antimicrobial, anti-inflammatory, and anticancer activities. The conjugated enone system further enhances the molecule's ability to interact with biological systems, making it a versatile scaffold for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These computational tools have been instrumental in identifying potential binding sites and interactions between (2E)-3-(furan-2-yl)-1-{3-[(2E)-3-(furan-2-y)prop--enoyl]phenyl}prop--en--1-one and biological targets. This has led to the discovery of novel pharmacophores and has accelerated the process of drug development. The dual furan moiety in this compound is particularly interesting as it can engage in multiple types of interactions, including hydrogen bonding, π-stacking, and hydrophobic interactions, which are crucial for drug-receptor binding.

The synthesis of (2E)-3-(furan--y)--1-{3-[(-E)--3-(furan--y)prop--enoyl]phenyl}prop--en--1-one involves a series of carefully orchestrated organic reactions that highlight the expertise of synthetic chemists. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule. These reactions not only provide a efficient route to the target compound but also allow for modifications at various positions, enabling the exploration of different analogs with tailored biological activities.

One of the most exciting aspects of working with CAS No 56270--12-- is its potential to serve as a lead compound for the development of new drugs. Researchers have already begun exploring its efficacy in preclinical models for various diseases. The structural similarity to known bioactive molecules suggests that this compound may exhibit similar therapeutic effects. However, further studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

The role of natural products in drug discovery cannot be overstated. Many modern drugs have their origins in natural compounds, which have been modified and optimized over time. While (--)E)--3-(furan--y)--1-{3-[(-E)--3-(furan--y)prop--enoyl]phenyl}prop--en--1-one does not directly derive from a natural source, its structural features echo those found in many bioactive natural products. This underscores the importance of understanding natural product scaffolds as inspiration for synthetic chemists.

In conclusion, CAS No 56720--12---- represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics that address unmet medical needs.